Cas no 37560-62-6 ( )

• Product Name: &nbsp
• CAS No: 37560-62-6
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 922397
• PubChem ID: 310857
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylphenyl)pyrrole-2-carboxylic acid
• 1-(m,m-Dimethylphenyl)-pyrrol-2-carbonsaeure
• AC1L7I3B
• NSC215987
• NSC-215987
• DTXSID60309788
• 37560-62-6
•  

• Inchi： 1S/C13H13NO2/c1-9-6-10(2)8-11(7-9)14-5-3-4-12(14)13(15)16/h3-8H,1-2H3,(H,15,16)
• InChI Key： LRHRTPSYCSWNCG-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN1C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.23
• LogP: 2.79230